Cas no 157968-90-6 (3-Borono-L-phenylalanine)

• Product Name: 3-Borono-L-phenylalanine
• CAS No: 157968-90-6
• MF: C₉H₁₂BNO₄
• MW: 209.006882667542
• CID: 2779822
• PubChem ID: 57346000
• Update Time: 2025-04-21

3-Borono-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• 156451-15-9
• m-boronophenylalanine
• DTXCID30671803
• DB-394591
• 3-Boronophenylalanine
• 157968-90-6
• Phenylalanine, 3-borono-
• DTXSID70721058
• SCHEMBL1527587
• DB-165295
• 3-borono-l-phenylalanine
• (2S)-2-AMINO-3-[3-(DIHYDROXYBORANYL)PHENYL]PROPANOIC ACID
• 3-Borono-L-phenylalanine

• Inchi： 1S/C9H12BNO4/c11-8(9(12)13)5-6-2-1-3-7(4-6)10(14)15/h1-4,8,14-15H,5,11H2,(H,12,13)/t8-/m0/s1
• InChI Key： GSKLGSBKUHSIIP-QMMMGPOBSA-N
• SMILES： OC([C@H](CC1C=CC=C(B(O)O)C=1)N)=O

Computed Properties

• Exact Mass: 209.0859380Da
• Monoisotopic Mass: 209.0859380Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų